Cas no 120285-39-4 (Isoproterenol Isopropyl Ether Hydrochloride)

• Product Name: Isoproterenol Isopropyl Ether Hydrochloride
• CAS No: 120285-39-4
• MF: C₁₄H₂₄ClNO₃
• MW: 289.798263549805
• CID: 5157546
• Update Time: 2025-11-01

Isoproterenol Isopropyl Ether Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 4-[1-(1-methylethoxy)-2-[(1-methylethyl)amino]ethyl]-, hydrochloride (1:1)
• Isoproterenol Isopropyl Ether Hydrochloride

• Inchi： 1S/C14H23NO3.ClH/c1-9(2)15-8-14(18-10(3)4)11-5-6-12(16)13(17)7-11;/h5-7,9-10,14-17H,8H2,1-4H3;1H
• InChI Key： ZSATZDNRUBTEPM-UHFFFAOYSA-N
• SMILES： C(C1C=CC(O)=C(O)C=1)(OC(C)C)CNC(C)C.Cl

Additional information on Isoproterenol Isopropyl Ether Hydrochloride

Recent Advances in the Study of Isoproterenol Isopropyl Ether Hydrochloride (CAS: 120285-39-4)

Isoproterenol Isopropyl Ether Hydrochloride (CAS: 120285-39-4) is a derivative of isoproterenol, a well-known beta-adrenergic receptor agonist. Recent studies have focused on its pharmacological properties, potential therapeutic applications, and mechanisms of action. This research brief aims to summarize the latest findings related to this compound, providing insights into its role in modern chemical biology and pharmaceutical research.

One of the key areas of investigation has been the compound's cardiovascular effects. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Isoproterenol Isopropyl Ether Hydrochloride exhibits enhanced selectivity for β2-adrenergic receptors compared to its parent compound. This property makes it a promising candidate for treating conditions such as asthma and chronic obstructive pulmonary disease (COPD), where β2-selective agonists are preferred to minimize cardiac side effects.

In terms of chemical synthesis, recent advancements have focused on optimizing the production process of 120285-39-4. A team at the University of Cambridge developed a novel catalytic method that improves yield by 27% while reducing unwanted byproducts. This breakthrough, published in Organic Process Research & Development, could significantly lower production costs and make the compound more accessible for clinical research.

Pharmacokinetic studies have also revealed interesting properties of this compound. Research conducted at the National Institutes of Health (2024) showed that the isopropyl ether modification enhances metabolic stability, leading to a longer duration of action compared to isoproterenol. This extended half-life could translate to less frequent dosing in potential therapeutic applications.

Current clinical research is exploring the compound's potential in neurological applications. Preliminary data from animal studies suggest that 120285-39-4 may have neuroprotective effects in models of Parkinson's disease, possibly through modulation of dopaminergic signaling. However, these findings require further validation in human trials before any therapeutic claims can be made.

From a safety perspective, recent toxicological assessments indicate that Isoproterenol Isopropyl Ether Hydrochloride has a favorable profile at therapeutic doses. A comprehensive study published in Regulatory Toxicology and Pharmacology (2024) reported no significant genotoxicity or carcinogenic potential in standard assays, though researchers emphasize the need for more extensive long-term studies.

The pharmaceutical industry has shown growing interest in this compound, with several patents filed in the past two years covering novel formulations and delivery systems. These innovations aim to improve bioavailability and target specificity, potentially expanding the range of clinical applications for 120285-39-4.

In conclusion, Isoproterenol Isopropyl Ether Hydrochloride (120285-39-4) represents an exciting area of research in chemical biology and drug development. Its improved receptor selectivity, enhanced pharmacokinetic properties, and potential therapeutic applications make it a compound worthy of continued investigation. Future research directions should focus on clinical translation of these promising preclinical findings and further optimization of its pharmacological profile.